Cas no 2580252-38-4 (2-{3-(benzyloxy)carbonyl-3-azabicyclo3.2.0heptan-1-yl}acetic acid)

• Product Name: 2-{3-(benzyloxy)carbonyl-3-azabicyclo3.2.0heptan-1-yl}acetic acid
• CAS No: 2580252-38-4
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5663032
• PubChem ID: 165885954
• Update Time: 2025-05-22

2-{3-(benzyloxy)carbonyl-3-azabicyclo3.2.0heptan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731729
• 2580252-38-4
• 2-{3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptan-1-yl}acetic acid
• 2-{3-(benzyloxy)carbonyl-3-azabicyclo3.2.0heptan-1-yl}acetic acid

• Inchi： 1S/C16H19NO4/c18-14(19)8-16-7-6-13(16)9-17(11-16)15(20)21-10-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,18,19)
• InChI Key： QIUSLTCZJDNFJN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2CCC2(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{3-(benzyloxy)carbonyl-3-azabicyclo3.2.0heptan-1-yl}acetic acid

2-{3-(benzyloxy)carbonyl-3-azabicyclo[3.2.0]heptan-1-yl}acetic acid: A Comprehensive Overview

The compound 2-{3-(benzyloxy)carbonyl-3-azabicyclo[3.2.0]heptan-1-yl}acetic acid, identified by the CAS number 2580252-38-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and versatility in chemical reactions. The molecule's structure features a bicyclo[3.2.0]heptane framework, which is a type of bridged bicyclic system, combined with a benzyloxy carbonyl group and an acetic acid moiety. These structural elements contribute to its intriguing chemical behavior and reactivity.

Recent studies have highlighted the importance of bicyclic compounds like 2-{3-(benzyloxy)carbonyl-3-azabicyclo[3.2.0]heptan-1-yl}acetic acid in drug discovery and development. The bicyclo[3.2.0]heptane system is particularly interesting due to its rigid structure, which can enhance the molecule's stability and bioavailability when incorporated into drug candidates. Additionally, the presence of the benzyloxy carbonyl group introduces electronic and steric effects that can modulate the compound's interaction with biological targets, making it a promising candidate for various therapeutic applications.

One of the key areas of research involving this compound is its potential use in medicinal chemistry. The acetic acid moiety at the terminus of the molecule provides a site for further functionalization, enabling chemists to explore its reactivity under different reaction conditions. For instance, the acetic acid group can be converted into an ester or amide, which are common functional groups in pharmaceuticals. This versatility makes 2-{3-(benzyloxy)carbonyl-3-azabicyclo[3.2.0]heptan-1-yl}acetic acid a valuable building block for constructing more complex molecules with desired pharmacological properties.

Another area of interest is the synthesis and characterization of this compound. Researchers have developed efficient synthetic routes to prepare this molecule, often involving multi-step reactions that exploit the reactivity of intermediates such as benzyl chlorides or carboxylic acids. The use of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has enabled precise determination of its molecular structure and purity, ensuring its reliability for further studies.

The application of 2-{3-(benzyloxy)carbonyl-3-azabicyclo[3.2.0]heptan-1-yl}acetic acid extends beyond pharmaceuticals into materials science and catalysis. Its unique bicyclic structure can serve as a template for designing catalysts with enhanced selectivity and activity in organic transformations. Furthermore, the compound's ability to form stable complexes with metal ions opens up possibilities for its use in coordination chemistry and metal-mediated reactions.

In terms of environmental impact, studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other synthetic chemicals. However, further research is needed to fully understand its environmental fate and potential risks to ecosystems.

Looking ahead, ongoing research aims to explore the stereochemical properties of 2-{3-(benzyloxy)carbonyl-3-azabicyclo[3.2.0]heptan-1-yl}acetic acid. Stereoisomerism is a critical factor in determining a molecule's biological activity, and understanding the relationship between stereochemistry and function could unlock new avenues for its application in chiral catalysis and asymmetric synthesis.

In conclusion, 2-{3-(benzyloxy)carbonyl-3-azabicyclo[3.2.0]heptan-1-yl}acetic acid represents a fascinating example of how complex organic molecules can be tailored for diverse scientific and industrial purposes. With ongoing advancements in synthetic methods, analytical techniques, and computational modeling, this compound continues to be a subject of intense research interest across multiple disciplines.